![molecular formula C21H19ClN2O3S B298566 5-[4-(Allyloxy)-3-chlorobenzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one](/img/structure/B298566.png)
5-[4-(Allyloxy)-3-chlorobenzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one
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Overview
Description
5-[4-(Allyloxy)-3-chlorobenzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
This compound has been found to have potential applications in scientific research, particularly in the field of medicine. It has been shown to have anticancer properties, with studies indicating that it can inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
Mechanism of Action
The mechanism of action of 5-[4-(Allyloxy)-3-chlorobenzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that it may work by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the activity of enzymes involved in bacterial and fungal cell wall synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to affect the expression of genes involved in inflammation and immune response.
Advantages and Limitations for Lab Experiments
One advantage of using 5-[4-(Allyloxy)-3-chlorobenzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its potential as a new therapeutic agent for cancer and infectious diseases. However, one limitation is the lack of research on its toxicity and potential side effects.
Future Directions
There are several future directions for research on 5-[4-(Allyloxy)-3-chlorobenzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. These include:
1. Further investigation of its mechanism of action and potential targets for therapeutic intervention.
2. Studies on its toxicity and potential side effects in vivo.
3. Development of new derivatives or analogues with improved efficacy and reduced toxicity.
4. Examination of its potential use in combination therapy with other anticancer or antimicrobial agents.
5. Investigation of its potential use in other disease models, such as autoimmune disorders or neurodegenerative diseases.
In conclusion, this compound is a compound with potential applications in scientific research, particularly in the field of medicine. Further research is needed to fully understand its mechanism of action, toxicity, and potential therapeutic applications.
Synthesis Methods
The synthesis of 5-[4-(Allyloxy)-3-chlorobenzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 3-chloro-4-(allyloxy)benzaldehyde with 4-methoxyaniline and 2-amino-3-methyl-1,3-thiazole-4-carboxylic acid in the presence of a catalyst. The resulting product is then purified through recrystallization.
properties
Molecular Formula |
C21H19ClN2O3S |
---|---|
Molecular Weight |
414.9 g/mol |
IUPAC Name |
(5Z)-5-[(3-chloro-4-prop-2-enoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C21H19ClN2O3S/c1-4-11-27-18-10-5-14(12-17(18)22)13-19-20(25)24(2)21(28-19)23-15-6-8-16(26-3)9-7-15/h4-10,12-13H,1,11H2,2-3H3/b19-13-,23-21? |
InChI Key |
OZROZBHDTSYFCZ-CUVVSLBBSA-N |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC=C)Cl)/SC1=NC3=CC=C(C=C3)OC |
SMILES |
CN1C(=O)C(=CC2=CC(=C(C=C2)OCC=C)Cl)SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CN1C(=O)C(=CC2=CC(=C(C=C2)OCC=C)Cl)SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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